Squalene N-methylimine
Squalene N-methylimine
Brand Name:
Vulcanchem
CAS No.:
123453-64-5
VCID:
VC20871495
InChI:
InChI=1S/C28H47N/c1-24(2)14-10-17-27(5)20-11-18-25(3)15-8-9-16-26(4)19-12-21-28(6)22-13-23-29-7/h14-16,20-21,23H,8-13,17-19,22H2,1-7H3/b25-15+,26-16+,27-20+,28-21+,29-23?
SMILES:
CC(=CCCC(=CCCC(=CCCC=C(C)CCC=C(C)CCC=NC)C)C)C
Molecular Formula:
C28H47N
Molecular Weight:
397.7 g/mol
Squalene N-methylimine
CAS No.: 123453-64-5
Cat. No.: VC20871495
Molecular Formula: C28H47N
Molecular Weight: 397.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 123453-64-5 |
|---|---|
| Molecular Formula | C28H47N |
| Molecular Weight | 397.7 g/mol |
| IUPAC Name | (4E,8E,12E,16E)-N,4,8,13,17,21-hexamethyldocosa-4,8,12,16,20-pentaen-1-imine |
| Standard InChI | InChI=1S/C28H47N/c1-24(2)14-10-17-27(5)20-11-18-25(3)15-8-9-16-26(4)19-12-21-28(6)22-13-23-29-7/h14-16,20-21,23H,8-13,17-19,22H2,1-7H3/b25-15+,26-16+,27-20+,28-21+,29-23? |
| Standard InChI Key | VCGJAAAECOMPHW-FUDGTJQZSA-N |
| Isomeric SMILES | CC(=CCC/C(=C/CC/C(=C/CC/C=C(\C)/CC/C=C(\C)/CCC=NC)/C)/C)C |
| SMILES | CC(=CCCC(=CCCC(=CCCC=C(C)CCC=C(C)CCC=NC)C)C)C |
| Canonical SMILES | CC(=CCCC(=CCCC(=CCCC=C(C)CCC=C(C)CCC=NC)C)C)C |
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